(5Z)-5-(4-butoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C15H17NO4S
• Molecular Weight: 307.4 g/mol
• IUPAC Name: (5Z)-5-[(4-butoxy-3-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H17NO4S/c1-3-4-7-20-11-6-5-10(8-12(11)19-2)9-13-14(17)16-15(18)21-13/h5-6,8-9H,3-4,7H2,1-2H3,(H,16,17,18)/b13-9-
• InChI Key: VPKFRJCWFUPRIH-LCYFTJDESA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)/C=C\2/C(=O)NC(=O)S2)OC
• SMILES: CCCCOC1=C(C=C(C=C1)C=C2C(=O)NC(=O)S2)OC

Description

(5Z)-5-(4-butoxy-3-methoxybenzylidene)-1,3-thiazolidine-2,4-dione, commonly known as BM-Tzd, is a synthetic compound that has gained significant attention in recent years due to its potential therapeutic properties. BM-Tzd belongs to the class of thiazolidinedione compounds, which are known for their insulin-sensitizing and anti-diabetic effects.

Mechanism of Action

BM-Tzd exerts its therapeutic effects by activating peroxisome proliferator-activated receptor-gamma (PPAR-γ) in the body. PPAR-γ is a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism. Activation of PPAR-γ by BM-Tzd leads to increased insulin sensitivity, reduced inflammation, and improved lipid metabolism.
Biochemical and Physiological Effects:
BM-Tzd has been shown to have a range of biochemical and physiological effects. The compound has been demonstrated to improve glucose tolerance, decrease insulin resistance, and reduce inflammation in animal models. BM-Tzd has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

BM-Tzd has several advantages for lab experiments. The compound is easy to synthesize and purify, making it readily available for research purposes. BM-Tzd has also been shown to have low toxicity, making it safe for use in animal studies. However, one limitation of BM-Tzd is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BM-Tzd. One area of interest is the potential use of the compound as a treatment for neurodegenerative disorders, such as Alzheimer's disease. BM-Tzd has been shown to have neuroprotective effects in animal models, and further research is needed to investigate its potential as a therapeutic agent for these diseases. Another area of interest is the development of more soluble derivatives of BM-Tzd, which could improve its bioavailability and efficacy. Additionally, further studies are needed to investigate the long-term safety and efficacy of BM-Tzd in humans.
In conclusion, BM-Tzd is a synthetic compound with potential therapeutic properties. The compound has been extensively studied for its anti-inflammatory, anti-cancer, and anti-obesity effects. BM-Tzd exerts its therapeutic effects by activating PPAR-γ in the body, leading to improved glucose and lipid metabolism. While BM-Tzd has several advantages for lab experiments, such as ease of synthesis and low toxicity, its poor solubility in aqueous solutions is a limitation. Future research on BM-Tzd should focus on its potential use as a treatment for neurodegenerative disorders, the development of more soluble derivatives, and the long-term safety and efficacy in humans.

Synthesis Methods

BM-Tzd can be synthesized using a simple one-pot reaction between 4-butoxy-3-methoxybenzaldehyde and thiazolidine-2,4-dione in the presence of a catalytic amount of acetic acid. The reaction proceeds under mild conditions and yields BM-Tzd in high purity. The synthesis method is reproducible and scalable, making it suitable for large-scale production.

Scientific Research Applications

BM-Tzd has been extensively studied for its potential therapeutic properties. The compound has been shown to possess anti-inflammatory, anti-cancer, and anti-obesity effects. BM-Tzd has been investigated as a potential treatment for various diseases, including diabetes, cancer, and neurodegenerative disorders.